4-iodocyclopent-1-ene
Overview
Description
4-iodocyclopent-1-ene is an organic compound with the molecular formula C5H7I. It is a colorless, volatile liquid with a pungent odor. 4-iodocyclopent-1-ene is an important intermediate in the synthesis of several pharmaceuticals and other compounds. It is also used in the synthesis of polymers, dyes, and other materials.
Scientific Research Applications
4-iodocyclopent-1-ene has been used in a variety of scientific research applications. It is used as a starting material for the synthesis of a wide range of compounds, including pharmaceuticals, polymers, dyes, and other materials. It is also used in the synthesis of organometallic compounds and catalysts. Additionally, it has been used in the synthesis of a variety of heterocyclic compounds, including quinolines, quinoxalines, pyridines, and pyrimidines.
Mechanism of Action
The mechanism of action of 4-iodocyclopent-1-ene is not well understood. However, it is believed that the reaction proceeds through a cationic mechanism, in which the Lewis acid catalyst facilitates the formation of a cationic intermediate. This intermediate then reacts with the cyclopentadiene to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-iodocyclopent-1-ene are not well understood. It is not known to have any direct effect on the human body, and it is not known to be toxic or carcinogenic.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-iodocyclopent-1-ene in laboratory experiments is its low cost and availability. It is also easy to handle and store, and it has a wide range of applications. The main limitation of using 4-iodocyclopent-1-ene is that it is volatile and can easily evaporate, so it must be handled with care.
Future Directions
The future of 4-iodocyclopent-1-ene research is wide open. Potential future directions include further exploration of its synthesis and mechanism of action, as well as its application in the synthesis of novel compounds. Additionally, further research into its biochemical and physiological effects could lead to new applications in pharmaceuticals and other areas. Finally, further research into its advantages and limitations for laboratory experiments could lead to improved methods of handling and storing the compound.
Synthesis Methods
4-iodocyclopent-1-ene can be prepared by the reaction of cyclopentadiene with iodine in the presence of a Lewis acid catalyst. The reaction is carried out at temperatures ranging from 0-100°C, with the optimum temperature being around 50°C. The reaction time is typically between 1-2 hours, with the optimum time being around 1 hour.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-iodocyclopent-1-ene can be achieved through a three-step process involving the conversion of cyclopentadiene to 4-bromocyclopent-1-ene, followed by the substitution of bromine with iodine using sodium iodide, and finally, dehydrohalogenation using a strong base to form the desired product.", "Starting Materials": ["Cyclopentadiene", "Bromine", "Sodium iodide", "Sodium hydroxide", "Acetone", "Diethyl ether"], "Reaction": [ "Step 1: Cyclopentadiene is reacted with bromine in acetone to form 4-bromocyclopent-1-ene.", "Step 2: 4-bromocyclopent-1-ene is reacted with sodium iodide in diethyl ether to substitute bromine with iodine, forming 4-iodocyclopent-1-ene.", "Step 3: 4-iodocyclopent-1-ene is subjected to dehydrohalogenation using sodium hydroxide to form the desired product." ] } | |
CAS RN |
2375268-22-5 |
Product Name |
4-iodocyclopent-1-ene |
Molecular Formula |
C5H7I |
Molecular Weight |
194 |
Purity |
0 |
Origin of Product |
United States |
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